molecular formula C8H8ClN3O B8583915 4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

Cat. No. B8583915
M. Wt: 197.62 g/mol
InChI Key: FIBRZRVPLONXDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

Molecular Formula

C8H8ClN3O

Molecular Weight

197.62 g/mol

IUPAC Name

4-(azetidin-1-yl)-6-chloropyrimidine-5-carbaldehyde

InChI

InChI=1S/C8H8ClN3O/c9-7-6(4-13)8(11-5-10-7)12-2-1-3-12/h4-5H,1-3H2

InChI Key

FIBRZRVPLONXDN-UHFFFAOYSA-N

Canonical SMILES

C1CN(C1)C2=C(C(=NC=N2)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyrimidine-5-carbaldehyde (1.00 g, 5.65 mmol) in chloroform at 0° C. were added azetidine (99%, 0.392 mL, 5.71 mmol) and triethylamine (5 drops). The reaction mixture was allowed to warm to room temperature and then stirred for 18 hours. The reaction mixture was filtered, and the filtrate was purified by silica gel chromatography (Gradient: 0% to 100% ethyl acetate in heptane) to provide the product. Yield: 880 mg, 4.45 mmol, 79%. LCMS m/z 198.1, 200.1 (M+1). 1H NMR (400 MHz, CD3OD) δ 2.34-2.43 (m, 2H), 4.12-4.33 (br m, 4H), 8.30 (s, 1H), 10.28 (s, 1H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.392 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.